Cas no 24578-59-4 (Diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate)

• Product Name: Diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate
• CAS No: 24578-59-4
• MF: C₁₀H₁₄O₄S₂
• MW: 262.345760822296
• CID: 2660559
• Update Time: 2025-07-19

Diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate
• 5,6-Dihydro-1,4-dithiin-2,3-dicarboxylic acid diethyl ester
• Diethyl 2,3-dihydro-1,4-dithiine-5,6-dicarboxylate
• Diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate

• Inchi： 1S/C10H14O4S2/c1-3-13-9(11)7-8(10(12)14-4-2)16-6-5-15-7/h3-6H2,1-2H3
• InChI Key： GYTMOFNECWAIMQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C(=O)OCC)SCC1

Computed Properties

• Exact Mass: 262.033
• Monoisotopic Mass: 262.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103

Diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate

Comprehensive Overview of Diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate (CAS No. 24578-59-4): Properties, Applications, and Industry Insights

Diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate (CAS No. 24578-59-4) is a sulfur-containing heterocyclic compound with significant relevance in organic synthesis and material science. This dithiine derivative is characterized by its unique molecular structure, featuring a six-membered ring with two sulfur atoms and two ester-functionalized carboxyl groups. The compound's diethyl ester configuration enhances its solubility in organic solvents, making it a versatile intermediate for various chemical transformations.

In recent years, the demand for sulfur-based heterocycles like Diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate has surged due to their applications in pharmaceuticals, agrochemicals, and advanced materials. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the pharmacological importance of dithiine scaffolds in drug discovery. The compound's CAS No. 24578-59-4 is frequently searched in chemical databases, reflecting its growing industrial and academic interest.

The synthesis of Diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate typically involves the condensation of dithiols with diethyl acetylenedicarboxylate, a reaction that highlights its role in click chemistry and green synthesis methodologies. This aligns with current trends in sustainable chemistry, where researchers prioritize atom-economical reactions and eco-friendly protocols. The compound's thermal stability and electronic properties also make it a candidate for organic electronics, a field gaining traction due to the global shift toward flexible and lightweight materials.

From an analytical perspective, CAS No. 24578-59-4 is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the regioselectivity of its reactions and purity—a critical factor for industries requiring high-grade intermediates. Users frequently search for "spectral data of Diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate" or "synthetic routes for dithiine derivatives," underscoring the need for accessible technical data.

Beyond laboratory applications, Diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate has garnered attention in material science for its potential in conductive polymers and coordination chemistry. Its ability to act as a ligand for transition metals opens avenues for catalytic systems, a topic frequently explored in academic papers. The compound's redox-active nature further positions it as a candidate for energy storage solutions, resonating with the global focus on renewable energy technologies.

In summary, Diethyl 5,6-dihydro-1,4-dithiine-2,3-dicarboxylate (CAS No. 24578-59-4) exemplifies the intersection of fundamental research and industrial innovation. Its multifaceted applications—from medicinal chemistry to smart materials—highlight its importance in addressing contemporary scientific challenges. As interest in sustainable chemical processes and functional materials grows, this compound is poised to remain a key subject of study and development.